Cas no 2228486-15-3 (2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal)

• Product Name: 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal
• CAS No: 2228486-15-3
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6227964
• PubChem ID: 165675484
• Update Time: 2025-07-23

2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal
• EN300-1920253
• 2228486-15-3

• Inchi： 1S/C11H13BrO3/c1-3-15-10-5-8(7(2)6-13)4-9(12)11(10)14/h4-7,14H,3H2,1-2H3
• InChI Key： ZMSNHCWOAVZPPY-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C=O)C)OCC)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal

Introduction to 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal (CAS No. 2228486-15-3)

2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal, identified by the CAS number 2228486-15-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of aromatic aldehydes, characterized by its unique structural features that include a benzene ring substituted with bromine, ethoxy, and hydroxyl groups, coupled with an aldehyde functional group at the propyl side chain. The presence of these diverse functional moieties makes 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural configuration of 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal imparts distinct chemical properties that are conducive to various biochemical interactions. The bromine atom at the 3-position of the benzene ring enhances electrophilic aromatic substitution reactions, while the hydroxyl group at the 4-position facilitates hydrogen bonding and solubility in polar solvents. Additionally, the ethoxy group at the 5-position introduces lipophilicity, influencing the compound's overall solubility profile and potential membrane permeability. These characteristics make it a valuable building block for designing molecules with specific pharmacological activities.

In recent years, 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal has been explored in several cutting-edge research studies aimed at developing new therapeutic agents. One notable area of investigation is its potential role in anti-inflammatory and antioxidant applications. The phenolic hydroxyl group and the aldehyde moiety are known to participate in redox reactions and metal chelation, which are critical mechanisms in combating oxidative stress and inflammation. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on key inflammatory enzymes such as COX-2 and LOX, making it a promising candidate for further development into anti-inflammatory drugs.

Furthermore, the brominated aromatic ring system in 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal has been investigated for its potential interactions with biological targets involved in neurological disorders. Research indicates that brominated phenols can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The ethoxy substituent may enhance binding affinity to certain receptor sites, suggesting a possible role in treating conditions such as depression, anxiety, and neurodegenerative diseases. These findings have prompted further exploration into synthesizing analogs of this compound with enhanced pharmacological profiles.

The aldehyde group in 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal also serves as a reactive site for further functionalization through condensation reactions with amino compounds or nucleophiles. This property is particularly useful in constructing more complex molecules such as Schiff bases or heterocyclic derivatives, which have shown promise in various therapeutic applications. For instance, Schiff base derivatives have been reported to exhibit antimicrobial, antitumor, and anti-inflammatory properties, underscoring the versatility of 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal as a synthetic precursor.

Recent advancements in computational chemistry have also highlighted the significance of 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal in drug design. Molecular docking studies have demonstrated its potential binding interactions with enzymes and receptors implicated in metabolic disorders and cancer. The compound's ability to form stable hydrogen bonds and hydrophobic interactions with target proteins makes it an attractive scaffold for rational drug design. These computational insights have guided experimental efforts to optimize its structure for improved efficacy and reduced toxicity.

The synthesis of 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include bromination of an ethoxycinnamaldehyde precursor followed by reduction or oxidation steps to introduce the desired functional groups. Advances in catalytic methods have enabled more efficient and environmentally friendly synthesis routes, reducing waste generation and energy consumption. These improvements align with the growing emphasis on sustainable practices in chemical manufacturing.

In conclusion, 2-(3-bromo-5-ethoxy-4-hydroxyphenyl)propanal (CAS No. 2228486-15-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features enable diverse biochemical interactions, making it a valuable intermediate for developing novel therapeutic agents targeting inflammation, neurological disorders, and metabolic diseases. Ongoing research continues to uncover new applications for this compound, driven by advancements in synthetic chemistry, computational biology, and drug discovery methodologies.